Cas no 1797537-69-9 (N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide)

• Product Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• CAS No: 1797537-69-9
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 5372120
• Update Time: 2025-10-31

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• Inchi： 1S/C18H19N3O4S2/c1-11(2)27(23,24)14-6-4-13(5-7-14)10-16(22)20-15-8-9-26-17(15)18-19-12(3)21-25-18/h4-9,11H,10H2,1-3H3,(H,20,22)
• InChI Key： BGRUXRYXIAXFQG-UHFFFAOYSA-N
• SMILES： C(NC1C=CSC=1C1ON=C(C)N=1)(=O)CC1=CC=C(S(C(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide (CAS No. 1797537-69-9): A Comprehensive Overview

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide (CAS No. 1797537-69-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a thiophene-based oxadiazole derivative, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide is composed of a thiophene ring linked to an oxadiazole moiety and a sulfonyl-substituted phenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring is known for its aromaticity and electron-donating characteristics, while the oxadiazole ring provides additional stability and reactivity. The sulfonyl group, on the other hand, introduces polarity and enhances the compound's solubility in aqueous environments.

The synthesis of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide typically involves a multi-step process. One common approach is to start with a thiophene derivative and sequentially introduce the oxadiazole and sulfonyl functionalities through various chemical reactions. For instance, the thiophene ring can be functionalized with a carboxylic acid or an amine group, which can then be converted into an oxadiazole through cyclization reactions. The sulfonyl group can be introduced via sulfonation or sulfinylation reactions. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound suitable for further biological evaluation.

In terms of biological activities, N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to reduce inflammation in animal models of inflammatory diseases, suggesting its potential therapeutic utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research focuses on the anticancer properties of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt and ERK signaling pathways in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings highlight the potential of this compound as a novel anticancer agent worthy of further investigation.

Beyond its anti-inflammatory and anticancer activities, N-[2-(3-methyl-1,2,4-oxadiazol-5-y l)thiophen - 3 - y l ] - 2 - [ 4 - ( propane - 2 - sulfony l ) phen y l ] acet amide has also been explored for its potential as a neuroprotective agent. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect has been observed in both in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[2-(3-methyl - 1 , 2 , 4 - o x ad i az o l - 5 - y l ) th i o ph e n - 3 - y l ] - 2 - [ 4 - ( p r o p an e - 2 - s u l f on y l ) ph e n y l ] ac e t am i d e have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, N-[2-(3-methyl - 1 , 2 , 4 - o x ad i az o l - 5 - y l ) th i o ph e n - 3 - y l ] - 2 - [ 4 - ( p r o p an e - 2 - s u l f on y l ) ph e n y l ] ac e t am i d e (CAS No. 1797537–69–9) is a promising compound with diverse biological activities that warrant further exploration. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a significant player in the field of medicinal chemistry.